Cas no 2194846-01-8 (2-[1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yl]-2H-1,2,3-triazole)

• Product Name: 2-[1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yl]-2H-1,2,3-triazole
• CAS No: 2194846-01-8
• MF: C₁₃H₁₆N₄O₂S
• MW: 292.356740951538
• CID: 5339200
• Update Time: 2025-10-31

2-[1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yl]-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-((2,5-dimethylphenyl)sulfonyl)azetidin-3-yl)-2H-1,2,3-triazole
• 2-[1-(2,5-dimethylphenyl)sulfonylazetidin-3-yl]triazole
• 2-[1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yl]-2H-1,2,3-triazole

• Inchi： 1S/C13H16N4O2S/c1-10-3-4-11(2)13(7-10)20(18,19)16-8-12(9-16)17-14-5-6-15-17/h3-7,12H,8-9H2,1-2H3
• InChI Key： MDSHYUYKZCRAKS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(N1CC(C1)N1N=CC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 438
• XLogP3: 1.6
• Topological Polar Surface Area: 76.5

Additional information on 2-[1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yl]-2H-1,2,3-triazole

2-[1-(2,5-Dimethylbenzenesulfonyl)azetidin-3-yl]-2H-1,2,3-triazole: A Comprehensive Overview

Introduction to the Compound

The compound 2-[1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yl]-2H-1,2,3-triazole (CAS No. 2194846-01-8) is a structurally complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique combination of functional groups and its rigid molecular framework. The azetidine ring, a four-membered cyclic amine, forms the core of this molecule, while the sulfonyl group attached to the benzene ring introduces additional electronic and steric properties. The presence of the triazole moiety, a heterocyclic aromatic structure, further enhances the compound's reactivity and stability.

Structural Features and Synthesis

The synthesis of 2-[1-(2,5-dimethylbenzenesulfonyl)azetidin-3-yl]-2H-1,2,3-triazole involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. The azetidine ring is typically formed through ring-closing reactions or via the Curtius rearrangement. The sulfonyl group is introduced through sulfonation reactions using appropriate sulfonating agents. The triazole moiety is synthesized via click chemistry or other coupling reactions, leveraging the reactivity of azides and alkynes under copper-catalyzed conditions.

Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed metal-free click chemistry to enhance the yield and purity of the product. Additionally, green chemistry approaches have been explored to minimize waste and improve sustainability in its production.

Applications in Materials Science

One of the most promising applications of CAS No. 2194846-01-8 lies in its use as a building block for advanced materials. The compound's rigid structure makes it an ideal candidate for constructing high-performance polymers and hybrid materials. For example, it has been utilized in the synthesis of self-healing polymers, where its triazole moiety facilitates dynamic covalent bonding.

In addition to polymer applications, this compound has shown potential in nanotechnology. Its azetidine ring can serve as a platform for attaching functional groups to nanoparticles, enabling targeted drug delivery systems or catalytic nanomaterials.

Biological Activity and Drug Discovery

The biological activity of CAS No. 2194846-01-8 has been extensively studied in recent years. Research indicates that this compound exhibits significant antibacterial activity, particularly against Gram-negative bacteria. This property is attributed to its ability to disrupt bacterial cell membranes through interactions with membrane lipids.

Preliminary studies also suggest that this compound may have potential as an anticancer agent. Its triazole moiety has been shown to inhibit certain oncogenic pathways by modulating protein-protein interactions. Furthermore, its sulfonyl group contributes to its solubility in biological fluids, enhancing its bioavailability.

Recent advancements in computational chemistry have enabled researchers to design analogs of this compound with improved pharmacokinetic profiles. These analogs are currently under investigation for their potential use in treating infectious diseases and cancers.

Environmental Impact and Sustainability

The environmental impact of CAS No. 2194846-01-8 has been a subject of recent research interest. Studies indicate that this compound is biodegradable under aerobic conditions, with complete degradation occurring within 30 days under controlled laboratory settings.

To further enhance its sustainability profile, researchers have explored methods for synthesizing this compound using renewable feedstocks and enzymatic catalysts. These efforts align with global initiatives aimed at reducing reliance on fossil fuels in chemical manufacturing.

Future Directions and Research Opportunities

The future of CAS No. 2194846-01-8 lies in expanding its applications across diverse fields while addressing challenges related to scalability and cost-effectiveness. Ongoing research is focused on optimizing synthesis routes to reduce production costs and improve yield.

In terms of application development, there is significant potential for this compound in energy storage technologies, such as lithium-ion batteries and supercapacitors. Its unique electronic properties make it a candidate for developing advanced electrode materials with enhanced energy density.

Moreover, collaborations between academic institutions and industry partners are expected to accelerate the commercialization of products based on this compound.